Cas no 2453-44-3 (2-Propen-1-one,1-[1,1'-biphenyl]-4-yl-3-phenyl-)

• Product Name: 2-Propen-1-one,1-[1,1'-biphenyl]-4-yl-3-phenyl-
• CAS No: 2453-44-3
• MF: C₂₁H₁₆O
• MW: 284.351145744324
• MDL: MFCD00115214
• CID: 276771
• PubChem ID: 5708424
• Update Time: 2025-04-19

2-Propen-1-one,1-[1,1'-biphenyl]-4-yl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[1,1'-biphenyl]-4-yl-3-phenyl-
• 1-[1,1'-BIPHENYL]-4-YL-3-PHENYLPROP-2-EN-1-ONE
• 1-biphenyl-4-yl-3-phenyl-propenone
• 3-Phenyl-2-propen-1-one
• 4-phenylchalcone
• benzylidene-4'-phenylacetophenone
• Styryl-p-diphenylyl-keton
• DTXSID201030975
• NSC-55817
• CHEMBL2237020
• (E)-3-phenyl-1-(4-phenylphenyl)prop-2-en-1-one
• (2E)-1-(BIPHENYL-4-YL)-3-PHENYLPROP-2-EN-1-ONE
• CCRIS 2239
• 1-[1,1-BIPHENYL]-4-YL-3-PHENYLPROP-2-EN-1-ONE
• SCHEMBL14045042
• NSC55817
• 81878-54-8
• 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-phenyl-
• A817710
• (2E)-1-[1,1'-biphenyl]-4-yl-3-phenyl-2-propen-1-one
• AKOS000266909
• MFCD00115214
• 4'-Phenylchalcone
• (E)-3-phenyl-1-(4-phenylphenyl)-2-propen-1-one
• SCHEMBL979407
• NSC 55817
• (e)-1-(biphenyl-4-yl)-3-phenylprop-2-en-1-one
• 2453-44-3
• (E)-1-([1,1'-Biphenyl]-4-yl)-3-phenylprop-2-en-1-one

• MDL： MFCD00115214
• Inchi： 1S/C21H16O/c22-21(16-11-17-7-3-1-4-8-17)20-14-12-19(13-15-20)18-9-5-2-6-10-18/h1-16H/b16-11+
• InChI Key： LTWFSMHHLMTFFU-LFIBNONCSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 284.12000
• Monoisotopic Mass: 284.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.114
• Boiling Point: 466.3°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.638
• PSA: 17.07000
• LogP: 5.24970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids